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Compound of Interest

Compound Name: Ethyl linalool

CAS No.: 92590-71-1

Cat. No.: B8231088

Get Quote

Proper disposal of ethyl linalool is a critical component of laboratory safety and environmental

responsibility. As a combustible liquid that can cause skin and eye irritation and is harmful to

aquatic life, it must be managed as hazardous waste in accordance with federal, state, and

local regulations.[1][2][3] Adherence to these procedures minimizes risks to personnel and the

environment.

Operational Plan: Handling and Storage
Before disposal, proper handling and storage of ethyl linalool waste are imperative to maintain

a safe laboratory environment.

Personal Protective Equipment (PPE): When handling ethyl linalool, wear protective gloves,

safety goggles, and a lab coat.[1][3]

Ventilation: Always handle the chemical in a well-ventilated area or under a chemical fume

hood to avoid inhalation of vapors.[1][3]

Storage: Store waste containers in a cool, dry, and well-ventilated place, away from heat,

sparks, open flames, and other ignition sources.[1][2] Keep containers tightly closed.[4][5]
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Segregation: Ethyl linalool waste must be segregated from incompatible materials, such as

strong oxidizing agents, strong acids, and strong bases, to prevent hazardous reactions.[3]

[6]

Disposal Plan: Step-by-Step Procedures
Disposal of ethyl linalool is regulated by the Environmental Protection Agency (EPA) through

the Resource Conservation and Recovery Act (RCRA).[5][7] It must not be disposed of in

regular trash or poured down the drain.[7][8] The following steps outline the required procedure

for its disposal through a designated environmental health and safety (EHS) program.

Container Selection:

Select a chemically compatible container for waste collection. Plastic containers are often

preferred.[7][9]

Ensure the container is in good condition, free from leaks, and has a secure, tight-fitting

lid.[4]

Do not use former food-grade containers, such as milk jugs.[5]

Waste Accumulation:

Transfer ethyl linalool waste into the designated container, filling it to no more than 90%

of its capacity to allow for expansion.[10]

Keep the waste container closed at all times except when adding waste.[4][5]

Labeling:

As soon as the first drop of waste is added, label the container with a hazardous waste

tag.[7][11]

The label must include:

The words "Hazardous Waste".[4][7]

The full chemical name: "Ethyl Linalool". Abbreviations are not permitted.[7]
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For mixtures, list the full name and concentration of each component.[7]

The date waste accumulation began.[7]

Information identifying the point of origin, including the Principal Investigator's name and

the specific laboratory or room number.[7]

Appropriate hazard pictograms (e.g., irritant, flammable).[7]

Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated SAA, which must be at or near the point

of generation.[6][9]

Ensure the SAA is under the direct supervision of laboratory personnel.[10]

Use secondary containment to capture any potential leaks.[10][11]

Requesting Disposal:

Once the container is full or waste is no longer being generated, arrange for disposal

through your institution's EHS department or a licensed hazardous waste contractor.[7][11]

A full container must be removed from the SAA within three days.[6]

Accidental Spill Protocol
In the event of a spill, follow these procedures:

Ensure Safety: Evacuate non-essential personnel. Remove all sources of ignition from the

area.[1][2]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as sand or earth.[1][3]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal as hazardous waste.[3][4]
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Data Presentation: Properties and Regulatory Limits
The following table summarizes key quantitative data relevant to the safe handling and

disposal of ethyl linalool.

Property Value Source

Flash Point
83 - 87 °C (Combustible

Liquid)
[3]

Boiling Point 213 - 220 °C [3]

Water Solubility 656 mg/L (at 20°C) [12]

pH (Aqueous Solution) 6.14 [12]

RCRA Corrosivity pH
Not applicable (Waste is

corrosive if pH ≤ 2 or ≥ 12.5)
[9]

SAA Volume Limit 55 gallons [9]

SAA Storage Time
Up to 1 year (if volume limit is

not exceeded)
[6]

Mandatory Visualization: Disposal Workflow
The diagram below illustrates the procedural workflow for the proper disposal of ethyl linalool
waste in a laboratory setting.

Waste Generation & Collection Waste Storage Final Disposal

Spill Response
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Identified as Waste

Select Compatible
Waste Container
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(Fill to <90% capacity)
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('Hazardous Waste', Contents, Date) Store in Designated SAA Segregate from Incompatibles

(Acids, Bases, Oxidizers)
Arrange for Pickup by

EHS/Licensed Contractor

Accidental Spill Occurs Ensure Safety (PPE, Ventilation,
Remove Ignition Sources) Contain with Inert Absorbent Collect Contaminated Material

Treat as
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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